Cas no 1286319-90-1 ((1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine)

• Product Name: (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine
• CAS No: 1286319-90-1
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 2090913
• PubChem ID: 62315120
• Update Time: 2025-05-20

(1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine
• (1R,4R)-N-(2-Chloro-benzyl)-cyclohexane-1,4-diamine
• 1286319-90-1
• AKOS011599110
• 4-N-[(2-chlorophenyl)methyl]cyclohexane-1,4-diamine
• trans-N-(2-Chlorobenzyl)-1,4-cyclohexanediamine
• SB46458

• MDL： MFCD21098515
• Inchi： 1S/C13H19ClN2/c14-13-4-2-1-3-10(13)9-16-12-7-5-11(15)6-8-12/h1-4,11-12,16H,5-9,15H2
• InChI Key： YGRRSYLHHMHJBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC1CCC(CC1)N

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 352.0±37.0 °C at 760 mmHg
• Flash Point: 166.7±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine

Recent Advances in the Study of (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine (CAS: 1286319-90-1)

The compound (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine (CAS: 1286319-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral diamine derivative, characterized by its cyclohexane backbone and 2-chlorobenzyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and as a scaffold for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

A key area of investigation has been the compound's role as a selective inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine exhibits high affinity for certain kinase targets, making it a potential candidate for the treatment of cancers characterized by dysregulated kinase activity. The study employed molecular docking simulations and in vitro assays to validate its binding affinity and inhibitory effects, revealing a unique interaction profile that distinguishes it from existing kinase inhibitors.

Further exploration of this compound has extended to its pharmacokinetic properties and metabolic stability. A recent preclinical study highlighted its favorable oral bioavailability and low cytotoxicity, suggesting its suitability for further development as a therapeutic agent. The study also identified key metabolites, providing insights into its metabolic pathways and potential drug-drug interactions. These findings are critical for the design of future clinical trials and the optimization of dosing regimens.

In addition to its therapeutic potential, (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine has been investigated for its utility in chemical biology as a molecular probe. Its ability to selectively bind to specific protein targets has enabled researchers to study complex biological processes, such as signal transduction and cellular differentiation. Recent work in this area has utilized advanced techniques, including cryo-electron microscopy and mass spectrometry, to elucidate the structural basis of its interactions with target proteins.

Despite these advancements, challenges remain in the development of (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine as a therapeutic or research tool. Issues such as scalability of synthesis, off-target effects, and long-term safety profiles require further investigation. Ongoing research aims to address these challenges through structural modifications and the development of derivative compounds with enhanced properties.

In conclusion, (1r,4r)-N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine (CAS: 1286319-90-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable subject for continued study, with potential applications spanning drug discovery, targeted therapy, and molecular probing. Future research will likely focus on expanding its therapeutic indications and optimizing its pharmacological profile to maximize clinical utility.